N1-(3-chloro-2-methylphenyl)-N2-((1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl)oxalamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N1-(3-chloro-2-methylphenyl)-N2-((1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C21H23ClN2O4 and its molecular weight is 402.88. The purity is usually 95%.
BenchChem offers high-quality N1-(3-chloro-2-methylphenyl)-N2-((1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl)oxalamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N1-(3-chloro-2-methylphenyl)-N2-((1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl)oxalamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Sigma(1) Receptor Binding and Antiproliferative Activity
Research has shown that compounds with structural similarities to N1-(3-chloro-2-methylphenyl)-N2-((1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl)oxalamide exhibit selective binding and activity at sigma(1) receptors. For instance, methyl substitutions on the piperidine ring of certain naphthalene derivatives have been investigated for their sigma-subtype affinities and selectivities. These studies revealed compounds with potent sigma(1) ligand properties, demonstrating significant antiproliferative activity in rat C6 glioma cells. This suggests potential applications in tumor research and therapy due to their sigma(1) antagonist activity (Berardi et al., 2005).
Sphingosine-1-Phosphate (S1P) Receptor Agonism for Autoimmune Diseases
Another area of research involves the sphingosine-1-phosphate (S1P) receptors, which are critical in autoimmune diseases like multiple sclerosis. Compounds structurally related to N1-(3-chloro-2-methylphenyl)-N2-((1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl)oxalamide have been explored for their potential as S1P receptor agonists. The discovery of such compounds, which exhibit selectivity for S1P1 and S1P5 receptors, indicates their promise for treating autoimmune diseases. The research underscores the importance of structure-activity relationship studies in identifying clinical candidates with desired pharmacological profiles (Kurata et al., 2017).
Antiestrogenic and Anticancer Properties
The antiestrogenic and anticancer properties of compounds with structural similarities to N1-(3-chloro-2-methylphenyl)-N2-((1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl)oxalamide have also been investigated. These studies have identified compounds with potent antiestrogenic activity, demonstrated by their high binding affinity to estrogen receptors and their effectiveness in inhibiting the growth of cancer cells. Such findings highlight the potential of these compounds in the development of new therapeutic agents for cancer treatment (Jones et al., 1979).
Synthesis and Reaction Studies for Anticancer Evaluation
Further research has focused on the synthesis of novel compounds and their reactions with various nucleophiles for anticancer evaluation. These studies are critical in expanding the chemical space of potential therapeutic agents and understanding their mechanisms of action against cancer. The development of new synthetic routes and the identification of anticancer activity in newly synthesized compounds contribute to the advancement of cancer research and treatment options (Gouhar & Raafat, 2015).
properties
IUPAC Name |
N'-(3-chloro-2-methylphenyl)-N-[(1-hydroxy-6-methoxy-3,4-dihydro-2H-naphthalen-1-yl)methyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23ClN2O4/c1-13-17(22)6-3-7-18(13)24-20(26)19(25)23-12-21(27)10-4-5-14-11-15(28-2)8-9-16(14)21/h3,6-9,11,27H,4-5,10,12H2,1-2H3,(H,23,25)(H,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JAMFPADWRHTESA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1Cl)NC(=O)C(=O)NCC2(CCCC3=C2C=CC(=C3)OC)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23ClN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N1-(3-chloro-2-methylphenyl)-N2-((1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl)oxalamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.